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For Researchers, Scientists, and Drug Development Professionals

Introduction to 5-Methoxymethyluridine (mcmb5U)

5-Methoxymethyluridine (mcm5U) is a post-transcriptional modification found in transfer RNA
(tRNA), specifically at the wobble position (U34) of the anticodon. This modification plays a
crucial role in ensuring the fidelity and efficiency of protein translation. The presence of
mcmb5U, often in concert with other modifications like 2-thiouridine (s2U), helps to stabilize the
codon-anticodon interaction, prevent frameshifting errors, and facilitate the accurate decoding
of specific codons.[1][2]

The biosynthesis of mcm5U is a complex, multi-step enzymatic process. It begins with the
formation of a 5-carboxymethyluridine (cm>U) intermediate by the Elongator complex, a highly
conserved six-subunit protein complex (Elp1-6). Subsequently, the Trm9/Trm112
methyltransferase complex in yeast, or its human homolog ALKBH8/TRM112, catalyzes the
final methylation step to produce mcm5U.[3][4][5] Dysregulation of this pathway and the
resulting alteration in mcm5U levels have been implicated in various human diseases, including
neurological disorders and cancer, making it a molecule of significant interest for both basic
research and therapeutic development.[6][7]

This technical guide provides a comprehensive overview of mcm5U, including its biosynthesis,
biological functions, and association with disease. It also offers detailed experimental protocols
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for the detection and quantification of this important epitranscriptomic mark.
Chemical Structure and Properties

o Chemical Name: 5-Methoxymethyluridine

e Molecular Formula: C11H16N207

» Molecular Weight: 288.26 g/mol

« PubChem CID: 1265899[7]

The structure consists of a uridine base modified at the C5 position with a methoxymethyl
group (-CH20CHS3). This modification adds bulk and alters the electronic properties of the
uridine base, influencing its base-pairing capabilities.

Biosynthesis of 5-Methoxymethyluridine

The formation of mcm5U is a highly regulated two-step process involving two key protein
complexes: the Elongator complex and the Trm9/ALKBH8 methyltransferase complex.

Signaling Pathway
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Uridine (U34) in pre-tRNA

Step 1: Carboxymethylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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